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For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Orange 62, also known by its Colour Index name C.I. 12714, is a metal-complex azo

dye.[1] It presents as a reddish-orange powder and is utilized in various industrial applications,

including wood stains, printing inks, and the coloring of plastics and other organic materials. Its

structure incorporates a chromium atom complexed with an azo-based ligand, which

contributes to its characteristic color and stability. This technical guide provides a

comprehensive overview of the available spectroscopic data and spectral properties of Solvent
Orange 62, intended to assist researchers and professionals in its application and analysis.

Physicochemical and Solubility Data
While specific spectroscopic data remains limited in publicly accessible literature, key

physicochemical properties and solubility information have been compiled to aid in the handling

and application of Solvent Orange 62.

Table 1: Physicochemical Properties of Solvent Orange 62
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Property Value Reference

CI Name Solvent Orange 62, C.I. 12714 [1]

CAS Number 52256-37-8

Molecular Formula C₃₂H₂₅CrN₁₀O₈⁻

Appearance Reddish-orange powder

Melting Point 169 °C

Table 2: Solubility of Solvent Orange 62 in Various Solvents

Solvent Solubility (g/L)

Alcohol 100

1-Methoxy-2-propanol 200

n-Propanol 50

2-Ethoxyethanol 300

Methyl Ethyl Ketone (MEK) 500

Ethyl Acetate 50

Toluene 50

Spectroscopic Analysis: Experimental Protocols
Detailed experimental protocols for the spectroscopic analysis of Solvent Orange 62 are

provided below. These are generalized procedures based on standard laboratory practices for

analyzing similar metal-complex azo dyes.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is essential for determining the absorption characteristics of Solvent
Orange 62, which are responsible for its color.

Experimental Protocol:
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Sample Preparation: Prepare a stock solution of Solvent Orange 62 in a suitable

transparent solvent (e.g., ethanol, methanol, or DMF) at a concentration of approximately 1

mg/mL. From the stock solution, prepare a series of dilutions to determine the optimal

concentration for analysis (typically resulting in an absorbance between 0.1 and 1.0).

Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

Blank Measurement: Fill a quartz cuvette with the pure solvent to be used for the sample and

record a baseline spectrum. This will be subtracted from the sample spectrum.

Sample Measurement: Rinse the cuvette with the sample solution and then fill it. Place the

cuvette in the spectrophotometer and record the absorption spectrum over a wavelength

range of 200-800 nm.

Data Analysis: Identify the wavelength of maximum absorption (λmax). If the molar

concentration is known, calculate the molar absorptivity (ε) using the Beer-Lambert law (A =

εcl), where A is the absorbance, c is the concentration in mol/L, and l is the path length of the

cuvette in cm.

Prepare Solvent Orange 62 Solution

Measure Sample SpectrumPrepare Blank (Solvent)

Measure Blank Spectrum

Set Spectrophotometer Parameters (200-800 nm)

Data Analysis (Determine λmax, ε)

Click to download full resolution via product page

UV-Vis Spectroscopy Experimental Workflow

Fluorescence Spectroscopy
Fluorescence spectroscopy can provide insights into the emissive properties of Solvent
Orange 62 upon excitation with light.

Experimental Protocol:
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Sample Preparation: Prepare a dilute solution of Solvent Orange 62 in a suitable solvent.

The concentration should be low enough to avoid inner filter effects (typically with an

absorbance of less than 0.1 at the excitation wavelength).

Instrumentation: Use a spectrofluorometer equipped with an excitation source (e.g., Xenon

lamp) and an emission detector.

Excitation and Emission Wavelengths:

To determine the emission spectrum, excite the sample at its absorption maximum (λmax)

determined from UV-Vis spectroscopy and scan the emission wavelengths.

To determine the excitation spectrum, set the emission detector to the wavelength of

maximum emission and scan the excitation wavelengths.

Quantum Yield Measurement (Relative Method):

Select a standard with a known quantum yield that absorbs and emits in a similar spectral

region (e.g., Rhodamine 6G in ethanol).

Measure the integrated fluorescence intensity and absorbance of both the sample and the

standard at the same excitation wavelength.

Calculate the quantum yield (Φ) of the sample using the following equation: Φ_sample =

Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² /

n_standard²) where I is the integrated fluorescence intensity, A is the absorbance at the

excitation wavelength, and n is the refractive index of the solvent.

Prepare Dilute Solution (Abs < 0.1)

Measure Emission Spectrum (Excite at λmax)

Measure Excitation Spectrum (Detect at λem)

Quantum Yield Measurement (Relative Method)

Set Spectrofluorometer Parameters

Data Analysis
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Click to download full resolution via product page

Fluorescence Spectroscopy Experimental Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of Solvent Orange
62.

Experimental Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of Solvent Orange 62 in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent will depend on the

solubility of the dye. Ensure the sample is fully dissolved and free of particulate matter.

Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Spectroscopy: Acquire a proton NMR spectrum to identify the number and types of

hydrogen atoms in the molecule.

¹³C NMR Spectroscopy: Acquire a carbon-13 NMR spectrum to identify the number and

types of carbon atoms. Techniques such as DEPT can be used to distinguish between CH,

CH₂, and CH₃ groups.

2D NMR Spectroscopy: If necessary, perform 2D NMR experiments such as COSY

(Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to

establish connectivity between protons and carbons, aiding in the complete structural

assignment.

Dissolve Sample in Deuterated Solvent

Acquire ¹H NMR Spectrum

Acquire ¹³C NMR Spectrum Spectral Interpretation and Structure Elucidation

Acquire 2D NMR Spectra (if needed)
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NMR Spectroscopy Experimental Workflow

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

Solvent Orange 62, confirming its elemental composition and structure.

Experimental Protocol:

Sample Preparation: Prepare a dilute solution of Solvent Orange 62 in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Instrumentation: Use a mass spectrometer with a suitable ionization source, such as

Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

Mass Spectrum Acquisition: Introduce the sample into the mass spectrometer and acquire

the mass spectrum. Identify the molecular ion peak ([M]⁺ or [M]⁻) to confirm the molecular

weight.

Tandem Mass Spectrometry (MS/MS): If structural information is required, perform MS/MS

analysis. Isolate the molecular ion and subject it to collision-induced dissociation (CID) to

generate a fragmentation pattern.

Data Analysis: Analyze the fragmentation pattern to deduce the structure of the molecule by

identifying characteristic losses of functional groups.

Prepare Dilute Solution in Volatile Solvent

Acquire Full Scan Mass Spectrum

Select Ionization Method (e.g., ESI)

Identify Molecular Ion Peak Perform MS/MS for Fragmentation Analysis Analyze Fragmentation Pattern for Structural Information

Click to download full resolution via product page

Mass Spectrometry Experimental Workflow
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Expected Spectral Properties (Qualitative)
Based on the structure of Solvent Orange 62 as a metal-complex azo dye, the following

general spectral properties can be anticipated:

UV-Vis Spectrum: A broad absorption band in the visible region (likely between 400-550 nm)

due to the π → π* transitions of the conjugated azo system, which is responsible for its

orange color. Additional absorption bands may be present in the UV region.

Fluorescence Spectrum: Metal-complex azo dyes often exhibit weak fluorescence or are

non-fluorescent due to efficient non-radiative decay pathways facilitated by the metal center.

If fluorescent, a Stokes shift (the difference between the absorption and emission maxima)

would be observed.

NMR Spectra: The ¹H and ¹³C NMR spectra would be complex due to the presence of

aromatic rings and other functional groups. The signals would provide key information for

confirming the organic ligand structure. The presence of the paramagnetic chromium ion

may lead to broadening of NMR signals.

Mass Spectrum: The mass spectrum should show a prominent molecular ion peak

corresponding to the mass of the complex. The fragmentation pattern would likely involve the

loss of ligands or parts of the organic structure.

Conclusion
This technical guide provides a summary of the known properties of Solvent Orange 62 and

outlines standardized protocols for its detailed spectroscopic characterization. While specific

quantitative spectral data for this particular dye is not readily available in the public domain, the

provided methodologies offer a robust framework for researchers to obtain this information. The

expected spectral properties, based on its chemical class, serve as a preliminary guide for

interpretation. Further experimental investigation is necessary to fully elucidate the detailed

spectroscopic and photophysical properties of Solvent Orange 62.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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